Cas no 692-92-2 (2,4-Hexadienedioic acid, dimethyl ester, (E,Z)-)

2,4-Hexadienedioic acid, dimethyl ester, (E,Z)- structure
692-92-2 structure
Product Name:2,4-Hexadienedioic acid, dimethyl ester, (E,Z)-
CAS No:692-92-2
MF:C8H10O4
MW:170.162602901459
CID:391958
PubChem ID:5380594
Update Time:2025-04-19

2,4-Hexadienedioic acid, dimethyl ester, (E,Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioic acid, dimethyl ester, (E,Z)-
    • (1E,3Z)-1,3-Butadiene-1,4-dicarboxylic acid dimethyl ester
    • cis,cis-muconic acid dimethyl ester
    • Q27278329
    • NSC100909
    • 2,4-Hexadienedioic acid, dimethyl ester, (E,E)-
    • NSC-100909
    • 1733-37-5
    • 2,4-HEXADIENEDIOIC ACID, 1,6-DIMETHYL ESTER, (2E,4Z)-
    • 2,4-Hexadienedioic acid, 1,6-dimethyl ester, (2E,4E)-
    • SCHEMBL820946
    • MUCONIC ACID (2E,4Z)-FORM DIMETHYL ESTER [MI]
    • Dimethyl (E,E)-muconate
    • DIMETHYL MUCONATE, (E,Z)-
    • Muconic acid (2E,4E)-form dimethyl ester [MI]
    • Dimethyl (E,Z)-muconate
    • (E,Z)-dimethyl muconate
    • 692-92-2
    • FZ659P7T2P
    • Dimethyl cis,trans-muconate
    • Dimethyl muconate, (E,E)-
    • UNII-FZ659P7T2P
    • Inchi: 1S/C8H10O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H,1-2H3/b5-3-,6-4+
    • InChI Key: PXYBXMZVYNWQAM-CIIODKQPSA-N
    • SMILES: O(C)C(/C=C\C=C\C(=O)OC)=O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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